2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide

• IUPAC Name: 2-[6-(pyridin-2-ylmethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H16N6O/c20-18(26)12-4-7-22-16(9-12)15-10-17(25-19-14(15)5-8-23-19)24-11-13-3-1-2-6-21-13/h1-10H,11H2,(H2,20,26)(H2,23,24,25)
• InChI Key: LPAZBROGCHTOPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC2=NC3=C(C=CN3)C(=C2)C4=NC=CC(=C4)C(=O)N
• Molecular Formula: C19H16N6O
• Molecular Weight: 344.4 g/mol

Description

2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide involves the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of certain kinases and to modulate the expression of various genes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. It has also been found to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide in lab experiments include its high potency and specificity for certain enzymes and signaling pathways. However, its limitations include its low solubility and stability, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide. One direction is to further investigate its potential applications in the treatment of neurological disorders. Another direction is to explore its use in combination with other drugs for the treatment of cancer and viral infections. Additionally, future research can focus on improving the solubility and stability of the compound to facilitate its use in various experiments.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of new treatments for various diseases and disorders.

Synthesis Methods

The synthesis of 2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide involves the reaction of isonicotinic acid with 2-chloro-6-(pyridin-2-ylmethylamino)pyridine in the presence of a base such as potassium carbonate. The resulting compound is then subjected to further reactions to obtain the final product.

Scientific Research Applications

2-{6-[(pyridin-2-ylmethyl)amino]-1H-pyrrolo[2,3-b]pyridin-4-yl}isonicotinamide has been extensively studied for its potential applications in various scientific fields. It has been found to have anticancer, antiviral, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.